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Compound of Interest

Compound Name: 2,3-Dihydroxypropyl methacrylate

Cat. No.: B035601 Get Quote

An In-depth Technical Guide to the Physical Properties of Glyceryl Monomethacrylate

Introduction
Glyceryl monomethacrylate (GMA) is a hydrophilic monomer that possesses both a

methacrylate group and hydroxyl functionalities.[1][2] This bifunctional nature makes it a

versatile building block in polymer chemistry, enabling the creation of materials with tailored

properties such as hydrophilicity, adhesion, and cross-linking capabilities.[1][2] GMA is

particularly significant in the development of biomedical materials, including hydrogels for drug

delivery and soft contact lenses, as well as in the formulation of hydrophilic coatings,

adhesives, and sealants.[1][2][3] This guide provides a comprehensive overview of the core

physical properties of glyceryl monomethacrylate, intended for researchers, scientists, and

professionals in drug development.

Core Physical Properties
The physical characteristics of glyceryl monomethacrylate are crucial for its handling,

processing, and application in various fields. The following table summarizes its key

quantitative physical properties.
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Property Value Conditions

Molecular Weight 160.17 g/mol

Density 1.1150 g/cm³ 20.0 °C

1.2 ± 0.1 g/cm³

Boiling Point 95 - 97 °C 0.067 hPa

310.3 ± 32.0 °C 760 mmHg

Melting Point < -10 °C

Refractive Index 1.47

1.476

Viscosity (Dynamic) 203 mPa·s 20 °C

45.5 mPa·s 40 °C

Solubility in Water Miscible (1000 g/L) 20 °C, pH 5.4 - 5.7

Partition Coefficient (log Kow) -0.12 23 °C, pH 6.2

Vapor Pressure 0.000625 hPa 25 °C

Flash Point > 100 °C Closed cup

Experimental Protocols
The determination of the physical properties of glyceryl monomethacrylate follows standardized

experimental protocols, many of which are outlined by the Organisation for Economic Co-

operation and Development (OECD) guidelines.

Density
The density of liquid substances like glyceryl monomethacrylate is commonly determined using

the ASTM D1298 method.[4] This protocol involves the use of a hydrometer to measure the

relative density of the liquid, which can then be converted to density.

Viscosity
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The dynamic viscosity of glyceryl monomethacrylate was determined according to OECD

Guideline 114.[5] This method typically employs a rotational viscometer, which measures the

torque required to rotate a spindle in the fluid at a constant speed. The viscosity is then

calculated from the torque, the spindle's geometry, and the rotational speed.

Solubility in Water
The water solubility was established using OECD Guideline 105.[4][5] This guideline describes

several methods for determining the solubility of a substance in water, including the flask

method, the elution column method, and the slow-stirring method. For a substance that is

miscible with water, this is typically determined by visual inspection of mixing different

proportions of the substance with water.

Partition Coefficient (n-octanol/water)
The partition coefficient (log Kow) was determined following OECD Guideline 107.[4][5] This

value, which indicates the lipophilicity of a substance, is typically measured using the shake-

flask method. This involves dissolving the substance in a mixture of n-octanol and water,

allowing the two phases to separate, and then measuring the concentration of the substance in

each phase.

Boiling Point
The boiling point at reduced pressure was determined from literature data.[5][6] For the boiling

point at atmospheric pressure, a calculated value is often provided.[7] It is noted that glyceryl

monomethacrylate cannot be distilled at normal pressure without decomposition.[5][6]

Flash Point
The flash point was determined using the closed-cup method as described in Directive

92/69/EEC, A.9.[4][6] This method involves heating the substance in a closed container and

introducing an ignition source at regular temperature intervals to determine the lowest

temperature at which the vapors will ignite.

Synthesis and Characterization Workflow
The following diagrams illustrate the synthesis of glyceryl monomethacrylate and a general

workflow for its characterization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://download.basf.com/p1/000000000030535541_SDS_GEN_DE/en_DE/GMMA_SP_30535541_SDS_GEN_DE_en_2-0.pdf
https://download.basf.com/p1/000000000030535368_SDS_GEN_GB/en_GB/GMMA_30535368_SDS_GEN_GB_en_5-0.pdf
https://download.basf.com/p1/000000000030535541_SDS_GEN_DE/en_DE/GMMA_SP_30535541_SDS_GEN_DE_en_2-0.pdf
https://download.basf.com/p1/000000000030535368_SDS_GEN_GB/en_GB/GMMA_30535368_SDS_GEN_GB_en_5-0.pdf
https://download.basf.com/p1/000000000030535541_SDS_GEN_DE/en_DE/GMMA_SP_30535541_SDS_GEN_DE_en_2-0.pdf
https://download.basf.com/p1/000000000030535541_SDS_GEN_DE/en_DE/GMMA_SP_30535541_SDS_GEN_DE_en_2-0.pdf
https://download.basf.com/p1/000000000030535541_SDS_GEN_00/en_UN/GMMA_SP_30535541_SDS_GEN_00_en_4-0.pdf
https://www.chemsrc.com/en/cas/5919-74-4_279412.html
https://download.basf.com/p1/000000000030535541_SDS_GEN_DE/en_DE/GMMA_SP_30535541_SDS_GEN_DE_en_2-0.pdf
https://download.basf.com/p1/000000000030535541_SDS_GEN_00/en_UN/GMMA_SP_30535541_SDS_GEN_00_en_4-0.pdf
https://download.basf.com/p1/000000000030535368_SDS_GEN_GB/en_GB/GMMA_30535368_SDS_GEN_GB_en_5-0.pdf
https://download.basf.com/p1/000000000030535541_SDS_GEN_00/en_UN/GMMA_SP_30535541_SDS_GEN_00_en_4-0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Glyceryl Monomethacrylate

Glycidyl Methacrylate

Hydration Epoxy Ring-Opening Reaction

Water Acid Catalyst

Glyceryl Monomethacrylate

Characterization Workflow for Glyceryl Monomethacrylate

Synthesis and Purification

Spectroscopic Analysis Chromatographic Analysis Physical Property Measurement

Synthesized GMA

Purification

¹H NMR Spectroscopy

Verify Structure

FTIR Spectroscopy

Identify Functional Groups

Gel Permeation Chromatography (GPC)

Determine Molecular Weight
 and Purity

Density Viscosity Refractive Index

Comprehensive Characterization

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b035601?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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